Cas no 2549036-80-6 (3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione)
3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazole, 3-[hexahydro-4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-1,4-diazepin-1-yl]-, 1,1-dioxide
- 3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1??,2-benzothiazole-1,1-dione
- 3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1lambda,2-benzothiazole-1,1-dione
- 2549036-80-6
- F6795-0846
- AKOS040731346
- 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione
-
- Inchi: 1S/C16H19N5O3S/c1-12-17-15(24-18-12)11-20-7-4-8-21(10-9-20)16-13-5-2-3-6-14(13)25(22,23)19-16/h2-3,5-6H,4,7-11H2,1H3
- InChI Key: RYYFYSVHFFGFTB-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCN(CC2=NC(C)=NO2)CCC1)(=O)=O
Computed Properties
- Exact Mass: 361.12086066g/mol
- Monoisotopic Mass: 361.12086066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 565.6±60.0 °C(Predicted)
- pka: 3.91±0.10(Predicted)
3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6795-0846-2μmol |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-5μmol |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-10μmol |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-20μmol |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-1mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-2mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-3mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-4mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-5mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6795-0846-10mg |
3-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione |
2549036-80-6 | 10mg |
$118.5 | 2023-09-07 |
3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione
Introduction to 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione and Its Significance in Modern Chemical Biology
3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione (CAS No. 2549036-80-6) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural motifs, including benzothiazole, diazepane, and 1,2,4-oxadiazole units, which collectively contribute to its diverse biological activities.
The benzothiazole scaffold is a well-known pharmacological moiety found in numerous FDA-approved drugs and is recognized for its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the benzothiazole-1,1-dione moiety in this compound suggests potential bioactivity related to antioxidant and anti-inflammatory properties. These characteristics make it an attractive candidate for further investigation in drug discovery and development.
The diazepane ring is another key structural feature that imparts unique physicochemical properties to the molecule. Diazepanes are known for their stability and ability to penetrate biological membranes, which enhances their bioavailability. Additionally, diazepane derivatives have been explored for their potential in central nervous system (CNS) disorders due to their interaction with GABAergic systems. The incorporation of a methyl-substituted 3-methyl-1,2,4-oxadiazol-5-yl group further diversifies the pharmacological profile of the compound by introducing additional hydrogen bonding capabilities and electronic effects that can modulate receptor binding affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have indicated that the 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione may interact with various biological targets by leveraging its multiple functional groups. For instance, the benzothiazole part could engage with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), while the diazepane moiety might interact with serotonin receptors or other CNS-related targets.
The pharmacokinetic properties of this compound are also of great interest. Preliminary in silico studies suggest that it may exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy. Moreover, the presence of multiple heterocyclic rings could enhance its binding affinity through hydrophobic interactions and π-stacking effects with protein targets.
In terms of therapeutic applications, 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-y}l]-1,2-benzothiazole-l,l-dione has shown promise in preclinical models as a potential candidate for treating inflammatory diseases and neurological disorders. The oxadiazole ring is known to possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, benzothiazole derivatives have been reported to exhibit neuroprotective effects, making this compound a valuable asset in developing treatments for conditions like Alzheimer's disease or Parkinson's disease.
Recent research has also highlighted the role of multi-target directed drugs (MTDDs) in addressing complex diseases by simultaneously modulating multiple biological pathways. The structural complexity of 3-{4-(3-methyl-l,l ,4 -oxadiazol -5 -y l)m ethyl-l ,4 -d azepan-l -y l}-l ,2 -benzothia zole-l ,l -dione aligns well with this concept. Its ability to interact with multiple targets could lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The development of novel synthetic routes not only facilitates the production of this compound but also provides insights into designing analogs with improved pharmacological profiles.
From a regulatory perspective, 3-{4-(3-methyl-l ,2 ,4 -oxadiazol -5 -y l)m ethyl-l ,4 -d azepan-l -y l}-l ,2 -benzothia zole-l ,l -dione falls under non-controlled chemical substances, allowing researchers greater flexibility in conducting preclinical studies without stringent regulatory hurdles. This freedom enables rapid exploration of its biological activities through high-throughput screening (HTS) platforms and other experimental approaches.
The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the process by enabling faster identification of promising candidates from vast chemical libraries. AI-driven virtual screening has been particularly effective in predicting binding affinities and identifying potential lead compounds like 3-{4-(3-methyl-l ,2 ,4 -oxadiazol -5 -y l)m ethyl-l ,4 -d azepan-l y l}-l ,2 -benzothia zole-l ,l dione based on known bioactive structures.
In conclusion, 3-{4-(3-methyl-l ,2 ,4 oxad iz ol -5 y l)m ethyl-l ,4 d az ep an l y l}-l ,2 b enz othia z ole-l,l dione represents a significant advancement in medicinal chemistry due to its complex structure and diverse biological activities. Its unique combination of pharmacophoric elements positions it as a promising candidate for further development into novel therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other complex conditions where multi-target engagement is desired.
2549036-80-6 (3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1,4-diazepan-1-yl}-1,2-benzothiazole-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)